Cas no 1551584-91-8 (3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid)

• Product Name: 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid
• CAS No: 1551584-91-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6078682
• PubChem ID: 82990263
• Update Time: 2025-11-01

3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid
• 3-(3-Amino-4-oxo-4H-pyridin-1-yl)-propionic acid
• 1(4H)-Pyridinepropanoic acid, 3-amino-4-oxo-
• AKOS021310075
• 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoicacid
• EN300-1106077
• 1551584-91-8

• Inchi： 1S/C8H10N2O3/c9-6-5-10(3-1-7(6)11)4-2-8(12)13/h1,3,5H,2,4,9H2,(H,12,13)
• InChI Key： HUWKAZMPCZLQBG-UHFFFAOYSA-N
• SMILES： C1N(CCC(O)=O)C=CC(=O)C=1N

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid

Introduction to 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid (CAS No. 1551584-91-8)

3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1551584-91-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and carboxylic acid functional groups, coupled with a dihydropyridine core, positions this compound as a versatile intermediate for the synthesis of more complex pharmacophores.

The dihydropyridine scaffold is particularly noteworthy, as it is a well-established motif in medicinal chemistry, known for its role in various biological processes and therapeutic interventions. Compounds featuring this moiety have been extensively studied for their vasodilatory effects, calcium channel modulation, and other pharmacological activities. The specific configuration of 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid suggests that it may serve as a precursor for designing novel molecules with enhanced binding affinity and improved pharmacokinetic profiles.

In recent years, the field of drug discovery has witnessed a surge in interest towards heterocyclic compounds due to their diverse biological activities and structural versatility. The dihydropyridine core in 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid is particularly relevant in this context, as it has been implicated in the development of drugs targeting cardiovascular diseases, neurological disorders, and inflammatory conditions. The amino group at the 3-position further extends the synthetic possibilities, allowing for modifications that could fine-tune the compound's biological activity.

One of the most compelling aspects of 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid is its potential as a building block for more complex molecules. The carboxylic acid functionality at the propyl chain provides an excellent site for further derivatization, enabling chemists to explore a wide range of chemical transformations. These include esterification, amidation, and coupling reactions, which are commonly employed in the synthesis of peptidomimetics and other biologically active peptides.

The synthesis of 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid itself is a testament to the advancements in organic synthesis methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have made it possible to construct complex heterocyclic frameworks with high precision and yield. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for achieving biologically active compounds.

Recent studies have highlighted the importance of dihydropyridine derivatives in addressing unmet medical needs. For instance, modifications of the dihydropyridine scaffold have led to the development of drugs that exhibit potent antihypertensive effects by selectively blocking L-type calcium channels in vascular smooth muscle cells. Similarly, derivatives with optimized pharmacokinetic properties have shown promise in treating chronic pain conditions by modulating neurotransmitter release.

The versatility of 3-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)propanoic acid extends beyond its role as a synthetic intermediate. Its structural features make it an attractive candidate for computational modeling studies aimed at understanding molecular interactions at the atomic level. Such studies are increasingly important in drug discovery pipelines, as they provide insights into how small molecules interact with biological targets and can guide the design of next-generation therapeutics.

In conclusion,3-(3-amino-4-oxysoxolactam） propanonic acid CAS No 15515849811 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility position it as a valuable tool for researchers exploring new therapeutic agents. As our understanding of biological systems continues to evolve， compounds like this will play an increasingly pivotal role in addressing complex diseases and improving patient outcomes worldwide.